Cas no 1804883-71-3 (2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde
• CAS No: 1804883-71-3
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 4898122
• Update Time: 2025-06-11

2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C9H10F2N2O/c1-5-2-6(4-14)8(9(10)11)13-7(5)3-12/h2,4,9H,3,12H2,1H3
• InChI Key： HCEPWGGLBHMLDF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=C(C)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.2
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1804883-71-3)

2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1804883-71-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde is composed of a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a methyl group, along with a carboxaldehyde functional group. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde contributes to these advantageous properties, making it a promising candidate for the development of new drugs with improved efficacy and safety profiles.

In the context of medicinal chemistry, 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde has been explored for its potential as a lead compound in the synthesis of bioactive molecules. Its structural flexibility allows for the introduction of various functional groups, enabling researchers to fine-tune its biological activity and selectivity. This versatility is particularly valuable in the design of targeted therapies for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Clinical trials and preclinical studies have shown that compounds derived from 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde exhibit promising therapeutic effects. For instance, one study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound exhibited potent anti-inflammatory activity in vitro and in vivo. The compound was found to inhibit key inflammatory pathways, suggesting its potential as a treatment for inflammatory diseases such as rheumatoid arthritis.

Beyond its therapeutic applications, 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde has also been investigated for its use in chemical synthesis. Its reactive functional groups make it an excellent building block for the synthesis of complex organic molecules. Researchers have utilized this compound as a starting material for the preparation of various heterocyclic compounds, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde typically involves multi-step reactions, including substitution reactions on the pyridine ring and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for large-scale applications.

In addition to its chemical properties, the environmental impact of 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde has been studied to ensure its safe use in various applications. Research has shown that this compound is biodegradable under certain conditions, reducing its potential environmental impact. However, ongoing studies are being conducted to further optimize its environmental profile and ensure sustainable production practices.

The future prospects for 2-(Aminomethyl)-6-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde are promising. As researchers continue to explore its potential applications and develop new derivatives, it is likely that this compound will play an increasingly important role in the fields of medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activity makes it a valuable tool for advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.